Cas no 2113947-74-1 (Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate)

• Product Name: Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate
• CAS No: 2113947-74-1
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 5255482
• PubChem ID: 165953583
• Update Time: 2025-10-13

Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-397855
• ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate
• 2113947-74-1
• Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate

• Inchi： 1S/C12H10ClNO3/c1-2-17-12(16)10-6-8-7(11(15)14-10)4-3-5-9(8)13/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： KCYUBZHVTVGFFN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(NC(C(=O)OCC)=CC=21)=O

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate

Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate: A Comprehensive Overview

Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate (CAS No. 2113947-74-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a chlorinated isoquinoline ring system with an ethyl ester group at the 3-position and a ketone group at the 1-position. These structural features contribute to its unique chemical properties and biological functions.

The isoquinoline core of Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate is a bicyclic aromatic system that is highly versatile in organic synthesis. The presence of the chlorine atom at the 5-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the ethyl ester group at the 3-position plays a crucial role in modulating the compound's solubility and bioavailability, making it an attractive candidate for various pharmacological studies.

Recent studies have highlighted the potential of Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate as a lead compound in anti-inflammatory and anti-cancer drug development. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammation and cancer progression. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are central to prostaglandin biosynthesis and inflammatory responses. Furthermore, its ability to modulate signaling pathways such as NF-kB and MAPK has been extensively investigated, underscoring its potential as a therapeutic agent.

In addition to its pharmacological applications, Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate has also been explored for its role in enzyme inhibition and catalysis. The compound's ability to bind to specific protein targets with high affinity has made it a valuable tool in studying enzyme mechanisms and developing new catalysts for organic synthesis. Recent advancements in computational chemistry have enabled researchers to predict and optimize the binding affinities of this compound with various biological targets, further enhancing its utility in drug design.

The synthesis of Ethyl 5-chloro-1-oxo-1,2-dihydroisoquinoline-3-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts alkylation, oxidation, and esterification. These methods have been refined over time to achieve high yields and purity levels, ensuring that the compound is readily available for research purposes. Moreover, green chemistry approaches have been increasingly adopted in its synthesis to minimize environmental impact and improve sustainability.

From an analytical standpoint, Ethyl 5-chloro-1